1-(2-isothiocyanatoethyl)-2-methoxybenzene
Description
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-isothiocyanatoethyl)-2-methoxybenzene involves the reaction of 2-methoxyphenol with 2-chloroethyl isothiocyanate in the presence of a base to form the desired product.", "Starting Materials": [ "2-methoxyphenol", "2-chloroethyl isothiocyanate", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-methoxyphenol in a suitable solvent (e.g. dichloromethane) and add a base (e.g. sodium hydroxide) to the solution.", "Step 2: Add 2-chloroethyl isothiocyanate dropwise to the solution while stirring at room temperature.", "Step 3: Continue stirring the reaction mixture for several hours until TLC analysis indicates complete conversion of the starting material.", "Step 4: Extract the product with a suitable solvent (e.g. ethyl acetate) and purify by column chromatography or recrystallization to obtain 1-(2-isothiocyanatoethyl)-2-methoxybenzene as a white solid." ] } | |
CAS RN |
60114-03-6 |
Molecular Formula |
C10H11NOS |
Molecular Weight |
193.3 |
Purity |
95 |
Origin of Product |
United States |
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